Cas no 106-50-3 (1,4-Phenylenediamine)
P-phenylenediamine(p-Phenylenediamine), Also known as ULSD,Is one of the simplest aromatic diamines,It is also a widely used intermediate,It can be used to make azo dyes,High molecular polymer,It can also be used to produce fur dyes,Rubber antioxidant and photo developer,In addition, p-phenylenediamine is also a commonly used sensitive reagent for the detection of iron and copper. P-phenylenediamine is a very important dye intermediate,Mainly used for aramid fiber\azo dye\Sulfide dye\Acid dyes, etc.
2017year10month27day,The list of carcinogens published by the international agency for research on cancer of the World Health Organization is preliminarily sorted out for reference,P-phenylenediamine in3In the list of carcinogens.
2017year10month27day,The list of carcinogens published by the international agency for research on cancer of the World Health Organization is preliminarily sorted out for reference,P-phenylenediamine in3In the list of carcinogens.
1,4-Phenylenediamine structure
1,4-Phenylenediamine
1,4-Phenylenediamine Properties
Names and Identifiers
-
- Benzene-1,4-diamine
- PDA
- 1,4-Diaminobenzene
- 1,4-Phenylenediamine
- para Phenylene diamine
- P-Phene Diamine
- 3,4-Dichloraniline
- 1,4-benzenediamie
- 1,4-Benzenediamine
- para-Phenylenediamine (PPD)
- P-phenylene diamine
- p-Phenylenediamine (PPD)
- p-Phenylenediamine solution
- -Phenylenediamine
- Ursol D
- C.I. 76060
- Fur Black 41866
- nakoh
- furrod
- rodold
- peltold
- renalpf
- Nako H
- ursold
- Furro D
- Rodol D
- p-Diaminobenzene
- Paraphenylen-diamine
- MFCD00007901
- C19499
- MAKO H
- Z104472524
- Tox21_111615_1
- Usaf ek-394
- STR01091
- Aminogen II
- Fourrine 1
- para-diaminobenzene
- EC 203-404-7
- Black for Fur D
- NCGC00159375-04
- 4-amino-aniline
- NCGC00159375-03
- PARAPHENYLENEDIAMINE (MART.)
- para-phenylenediamine
- P-PHENYLENEDIAMINE [MI]
- p-Fenylendiamin
- Pelagol DR
- HSDB 2518
- WLN: ZR DZ
- 1,4-Benzenediamine-d8
- UNII-U770QIT64J
- NCGC00159375-05
- PHENYLENEDIAMINE, PARA, SOLID (DOT)
- SCHEMBL27981
- NSC 4777
- 4-Aminoaniline
- Phenylenediamine, para
- C.I. Developer 13
- C.I. 76076 (Salt/Mix)
- Benzofur D
- DTXCID401138
- p-Phenylenediamine, >=99.0% (GC/NT)
- Fenylenodwuamina [Polish]
- Fur Yellow
- NCGC00159375-02
- PARAPHENYLENEDIAMINE [MART.]
- 1,4-diamino benzene
- CAS-106-50-3
- Q415024
- FOURRINE I
- p-Phenylenediamine, flakes, >=99.5%
- AMY40784
- Durafur Black R
- 1,4-DIAMINO-BENZENE
- PARAPHENYLENEDIAMINE [VANDF]
- p-Phenylenediamine, technical, >=97.0% (GC/NT)
- Tertral D
- p-phenylendiamine
- p-Fenylendiamin [Czech]
- Tox21_111615
- Peltol D
- 1,4-phenylene diamine
- Renal PF
- 4-Phenylenediamine
- Developer 13
- P-PHENYLENEDIAMINE [WHO-DD]
- Tox21_201993
- P0170
- EINECS 203-404-7
- NCGC00256482-01
- paraphenylene diamine
- Zoba Black D
- NS00010864
- 106-50-3
- Epitope ID:114080
- C.I. Oxidation Base 10
- FT-0606928
- CHEBI:51403
- BP-31236
- Fur Black 41867
- USAF EK-391
- Phenylenediamine, para-
- p-phenylenediamine base
- Fouramine D
- CI Oxidation Base 10
- CCRIS 509
- p-Phenylenediamine, zone-refined, purified by sublimation, >=99%
- Pelagol Grey D
- Orsin
- U770QIT64J
- 1,4-diaminobenzol
- paraphenylene-diamine
- UN 1673
- p-PhenylenediaMine(p-PDA)
- Santoflex IC
- 1,4-BENZENEDIAMINE [HSDB]
- NSC-4777
- CHEMBL403741
- FUR Brown 41866
- p-Benzenediamine
- P-PHENYLENEDIAMINE [INCI]
- Obeo The Mee Plus Hair Color Cream Dark Brown
- p-Phenylenediamine [UN1673] [Keep away from food]
- HSDB 6256 (Salt/Mix)
- CI 76060
- AI3-00710
- p-phenylene-diamine
- 4-phenylene diamine
- FT-0673749
- Developer PF
- Santoflex LC
- CI Developer 13
- Futramine D
- Fourrine D
- BASF ursol D
- 1,4-Phenylenediamine-15N2
- 1,4-Phenylenediamine 2000 microg/mL in Acetonitrile
- InChI=1/C6H8N2/c7-5-1-2-6(8)4-3-5/h1-4H,7-8H
- Paraphenylenediamine
- Tox21_302943
- p-Phenyldiamine
- p-Aminoaniline
- ELF Color
- DTXSID9021138
- NSC4777
- p-Phenylenediamine, sublimed, >=99%
- Oxidation base 10
- EN300-19064
- Fenylenodwuamina
- FUR BLACK R
- DB14141
- p-Phenylenediamine
- TMCA HAIR COLOR Number Six (Natural dark brown)
- NCGC00259542-01
- BEAUTIFUL WOMANS HAIR LOVES COLORFUL BUBBLES HAIR DYE 3N DARK BROWN
- Obeo The Mee Plus Hair Color Cream Natural Brown
- para-phenylene diamine
- AKOS005716327
- Pelagol D
- STL163334
- benzene-1,4-diamine
- P-PHENYLENE DIAMINE
- aniline, 4-amino-
- 1ST1226-100A
- BBL011602
- 1,4-Benzendiamine;1,4-Di-aminobenzol
- p-Phenylenediamine Solution in Acetonitrile, 100ug/mL
- 1,4-BENZENEDIAMINE
- PARA PHENYLENE DIAMINE
- +Expand
-
- MFCD00007901
- CBCKQZAAMUWICA-UHFFFAOYSA-N
- 1S/C6H8N2/c7-5-1-2-6(8)4-3-5/h1-4H,7-8H2
- C1=C(C=CC(=C1)N)N
- 742029
Computed Properties
- 108.06900
- 2
- 2
- 0
- 108.068748
- 8
- 54.9
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 52
Experimental Properties
- 2.01340
- 52.04000
- 7285
- 1.6339 (estimate)
- 47 g/L (25 ºC)
- 267 °C(lit.)
- 138-143 °C (lit.)
- 1.08 mmHg ( 100 °C)
- Fahrenheit: 230 ° f
Celsius: 110 ° c - Soluble in alcohol, chloroform, ether and hot benzene.
- White to lavender red crystals. [1]
- 9 (50g/l, H2O, 20℃)
- Stable, but oxidizes when exposed to air. Incompatible with oxidizing agents. Store under inert atmosphere.
- Slightly soluble in water, soluble in ethanol, ether, benzene, chloroform, acetone. [11]
- Sensitive to light
- 4.17(at 25℃)
- 76060
- NonQ uorescence (3.1) to orange/yellow Q uorescence (4.4)
- 1.135 g/cm3 (20℃)
- 6.89 eV
1,4-Phenylenediamine Security Information
- GHS06 GHS09
- SS8050000
- 2
- 6.1
- S28-S36/37-S45-S60-S61-S28A-S24/25-S23-S53
- III
- III
- R23/24/25; R36; R43; R50/53
- 6.1
- T N
- UN 1673 6.1/PG 3
- H301,H311,H317,H319,H331,H410
- P261,P273,P280,P301+P310,P305+P351+P338,P311
- dangerous
- Store at room temperature
- III
- 23/24/25-36-43-48/22-50/53
- Danger
- Yes
- LD50 in rats (mg/kg): 80 orally, 37 i.p. (Burnett)
- 6.1
- 8-10-23
1,4-Phenylenediamine Customs Data
- 2921519090
-
China Customs Code:
2921519090Overview:
2921519090. between-\right-Phenylenediamine\Diaminotoluene, etc. [including derivatives and their salts]. VAT:17.0%. Tax refund rate:17.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921519090. o-, m-, p-phenylenediamine, diaminotoluenes, and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:17.0%. . MFN tariff:6.5%. General tariff:30.0%
1,4-Phenylenediamine Related Literature
-
José L. Segura,Sergio Royuela,M. Mar Ramos Chem. Soc. Rev. 2019 48 3903
-
Shitao Wang,Hongtao Li,Huanan Huang,Xiaohua Cao,Xiudong Chen,Dapeng Cao Chem. Soc. Rev. 2022 51 2031
-
Harsh Vardhan,Ayman Nafady,Abdullah M. Al-Enizi,Shengqian Ma Nanoscale 2019 11 21679
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Vincenzo Mirco Abbinante,Gonzalo García-Espejo,Gabriele Calabrese,Silvia Milita,Luisa Barba,Diego Marini,Candida Pipitone,Francesco Giannici,Antonietta Guagliardi,Norberto Masciocchi J. Mater. Chem. C 2021 9 10875
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Ruoyang Liu,Ke Tian Tan,Yifan Gong,Yongzhi Chen,Zhuoer Li,Shuailei Xie,Ting He,Zhen Lu,Hao Yang,Donglin Jiang Chem. Soc. Rev. 2021 50 120
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Gopalakrishnan Venkatesan,Yuri Dancik,Arup Sinha,Mei Bigliardi,Ramasamy Srinivas,Thomas Dawson,Suresh Valiyaveettil,Paul Bigliardi,Giorgia Pastorin New J. Chem. 2019 43 16188
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Shadpour Mallakpour,Elham Azadi,Chaudhery Mustansar Hussain New J. Chem. 2021 45 7014
-
Jie Yu,Chi Zhang J. Mater. Chem. C 2020 8 16463
-
N. Moini,A. Jahandideh,F. Shahkarami,K. Kabiri,F. Piri Polym. Chem. 2022 13 2714
-
Niklas Keller,Thomas Bein Chem. Soc. Rev. 2021 50 1813
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